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Compound of Interest

Compound Name: Desdiacetyl-8-oxo Famciclovir-d4

Cat. No.: B585381

Essential Safety and Handling of Desdiacetyl-8-
oxo Famciclovir-d4

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential safety and logistical
information for the personal protective equipment (PPE), operational handling, and disposal of
Desdiacetyl-8-oxo Famciclovir-d4.

Compound Information:

Identifier Value

Chemical Name Desdiacetyl-8-oxo Famciclovir-d4
CAS Number 1346603-55-1[1][2]

Molecular Formula C10H11D4N503[1]

Molecular Weight 257.28[1]

2-Amino-7,9-dihydro-9-[4-hydroxy-3-
Synonyms (hydroxymethyl)butyl]-8H-purin-8-one-d4; BRL
48959-d4; 8-Oxo-6-deoxypenciclovir-d4[1]

_ A labeled oxidative metabolite of Famciclovir for
Primary Use

in vitro research.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b585381?utm_src=pdf-interest
https://www.benchchem.com/product/b585381?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1346603-55-1-desdiacetyl-8-oxo-famciclovir-d4-pasti027250.html
https://www.lgcstandards.com/CN/en/Desdiacetyl-8-oxo-Famciclovir-d4/p/TRC-D288932
https://www.pharmaffiliates.com/en/1346603-55-1-desdiacetyl-8-oxo-famciclovir-d4-pasti027250.html
https://www.pharmaffiliates.com/en/1346603-55-1-desdiacetyl-8-oxo-famciclovir-d4-pasti027250.html
https://www.pharmaffiliates.com/en/1346603-55-1-desdiacetyl-8-oxo-famciclovir-d4-pasti027250.html
https://www.pharmaffiliates.com/en/1346603-55-1-desdiacetyl-8-oxo-famciclovir-d4-pasti027250.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

While a specific Safety Data Sheet (SDS) for Desdiacetyl-8-oxo Famciclovir-d4 is not readily
available, safety protocols should be based on the parent compound, Famciclovir, and general
best practices for handling potentially hazardous pharmaceutical compounds. Famciclovir is an
antiviral agent, and its derivatives should be handled with care.[3][4][5][6]

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Desdiacetyl-8-oxo
Famciclovir-d4. The use of appropriate PPE is critical to protect laboratory personnel from
potential exposure.[7][8]

Protection Type Specific Recommendations Rationale

Wear two pairs of powder-free,

chemotherapy-rated nitrile Prevents skin contact and
] gloves. Change gloves absorption. Double-gloving
Hand Protection ) ) ) )
regularly or immediately if provides an extra layer of
contaminated, torn, or protection.

punctured.[8]

A disposable, low-permeability

) fabric gown with a solid front, Protects skin and personal
Body Protection ] o ) o
long sleeves, and tight-fitting clothing from contamination.
cuffs.[8]
] Chemical safety goggles or a Protects eyes from splashes
Eye Protection _ _ .
full-face shield.[9][10] and airborne particles.

A NIOSH-certified N95 or
higher respirator is
) ) recommended, especially Prevents inhalation of the
Respiratory Protection ] ]
when handling powders or if compound.
there is a risk of aerosol

generation.[9][11]

Operational Handling and Disposal Plan
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A clear, step-by-step workflow is essential for minimizing exposure and ensuring a safe
laboratory environment.

Workflow for Handling Desdiacetyl-8-oxo Famciclovir-d4
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Caption: Workflow for Safe Handling of Desdiacetyl-8-oxo Famciclovir-d4.
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Experimental Protocols:

1. Preparation:

o Donning PPE: Before entering the designated handling area, put on all required PPE in the
correct order (e.g., gown, mask/respirator, goggles, inner gloves, outer gloves).

o Area Preparation: All handling of solid Desdiacetyl-8-oxo Famciclovir-d4 should be
conducted in a certified chemical fume hood or a similar ventilated enclosure to minimize
inhalation exposure. The work surface should be covered with absorbent, disposable liners.

2. Handling:

e Weighing: Use a dedicated, calibrated analytical balance within the containment enclosure.
Handle the compound with care to avoid generating dust.

e Solution Preparation: When preparing solutions, add the solvent to the solid compound
slowly to prevent splashing. Keep containers closed when not in use.

3. Cleanup and Disposal:

o Decontamination: After handling, decontaminate all surfaces with an appropriate cleaning
agent.

o Waste Disposal: All contaminated materials, including gloves, gowns, pipette tips, and
excess compound, must be disposed of as hazardous chemical waste in clearly labeled,
sealed containers. Follow all institutional and local regulations for hazardous waste disposal.

» Doffing PPE: Remove PPE in a manner that avoids self-contamination. The outer gloves
should be removed first, followed by the gown, and then the inner gloves. Eye and
respiratory protection are typically removed last.

e Hand Washing: Wash hands thoroughly with soap and water immediately after removing all
PPE.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b585381?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/1346603-55-1-desdiacetyl-8-oxo-famciclovir-d4-pasti027250.html
https://www.lgcstandards.com/CN/en/Desdiacetyl-8-oxo-Famciclovir-d4/p/TRC-D288932
https://www.ncbi.nlm.nih.gov/books/NBK557563/
https://pubmed.ncbi.nlm.nih.gov/20429777/
https://pubmed.ncbi.nlm.nih.gov/8739594/
https://pubchem.ncbi.nlm.nih.gov/compound/Famciclovir
https://www.dupont.co.uk/personal-protection/pharmaceutical-industries-ppe.html
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/product/b585381#personal-protective-equipment-for-handling-desdiacetyl-8-oxo-famciclovir-d4
https://www.benchchem.com/product/b585381#personal-protective-equipment-for-handling-desdiacetyl-8-oxo-famciclovir-d4
https://www.benchchem.com/product/b585381#personal-protective-equipment-for-handling-desdiacetyl-8-oxo-famciclovir-d4
https://www.benchchem.com/product/b585381#personal-protective-equipment-for-handling-desdiacetyl-8-oxo-famciclovir-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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